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For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhuscholide A is a naturally occurring benzofuran lactone isolated from the stems of Rhus

chinensis.[1][2] Structurally identified as 5-hydroxy-3-(propan-2-ylidene)-7-(3,7,11,15-

tetramethylhexadeca-2,6,10,11-tetraenyl)-2(3H)-benzofuranone, this compound has garnered

significant interest within the scientific community due to its notable biological activities.[1][2] Of

particular importance is its potent anti-HIV-1 activity, positioning it as a promising lead

compound for further investigation in drug discovery and development.[1][2] This document

provides a comprehensive overview of the known physical and chemical properties of

Rhuscholide A, details of its isolation and characterization, and an examination of its biological

effects and the methodologies used to determine them.

Physical and Chemical Properties
The fundamental physicochemical characteristics of Rhuscholide A are summarized below.

These properties are crucial for its handling, formulation, and analysis in a research setting.
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Property Value Source

Molecular Formula C31H42O3

Molecular Weight 466.7 g/mol

Appearance

Not explicitly stated, but

typically isolated as a solid or

semi-solid.

Melting Point
Not specified in the provided

search results.

Solubility

Soluble in organic solvents like

petroleum ether and ethyl

acetate, as indicated by its

extraction and isolation

procedures.

[1]

Spectral Data Analysis
The structure of Rhuscholide A was elucidated using a combination of spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
1D and 2D NMR experiments (COSY, HMQC, HMBC) were instrumental in determining the

complex structure of Rhuscholide A.[1][2] While the full detailed spectral data is found in the

primary literature, the key structural features confirmed by NMR include:

A benzofuranone core.

A 5-hydroxy group.

A 3-(propan-2-ylidene) substituent.

A long tetraenyl side chain at the 7-position.

Mass Spectrometry (MS)
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Both Electron Ionization Mass Spectrometry (EI-MS) and High-Resolution Electron Ionization

Mass Spectrometry (HR-EI-MS) were used to confirm the molecular formula and fragmentation

pattern of Rhuscholide A, corroborating the structure determined by NMR.[1][2]

Experimental Protocols
Isolation of Rhuscholide A
Rhuscholide A is a natural product isolated from the stems of the plant Rhus chinensis. The

general workflow for its isolation involves several standard phytochemical techniques.

Stems of Rhus chinensis

Extraction with Petroleum Ether

Solvent Partitioning

Column Chromatography
(e.g., Silica Gel)

Preparative HPLC

Pure Rhuscholide A

Click to download full resolution via product page

Figure 1. General workflow for the isolation of Rhuscholide A.
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Methodology:

Plant Material Collection and Preparation: Stems of Rhus chinensis are collected, dried, and

powdered.

Extraction: The powdered plant material is subjected to extraction with a non-polar solvent,

such as petroleum ether, to isolate lipophilic compounds.[1]

Chromatographic Separation: The crude extract is then subjected to a series of

chromatographic techniques. This typically involves initial separation using column

chromatography over silica gel, followed by further purification using techniques like

preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

Biological Activity: Anti-HIV-1 Effects
Rhuscholide A has demonstrated significant in vitro anti-HIV-1 activity.[1][2]

Parameter Value

EC50 1.62 µM

Therapeutic Index (TI) 42.40

EC50 (Half-maximal Effective Concentration) is the concentration of a drug that gives half of

the maximal response. The Therapeutic Index (TI) is a quantitative measurement of the relative

safety of a drug, comparing the amount of a therapeutic agent that causes the therapeutic

effect to the amount that causes toxicity.

Anti-HIV-1 Bioassay Protocol
The anti-HIV-1 activity of Rhuscholide A was evaluated through cell-based assays that

measure the inhibition of viral replication and its cytopathic effects.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.researchgate.net/publication/335227144_First_total_synthesis_of_rhuscholide_A_glabralide_B_and_denudalide
https://www.benchchem.com/product/b143618?utm_src=pdf-body
https://www.researchgate.net/publication/335227144_First_total_synthesis_of_rhuscholide_A_glabralide_B_and_denudalide
https://www.researchgate.net/publication/6515259_A_New_Benzofuranone_and_Anti-HIV_Constituents_from_the_Stems_of_Rhus_chinensis
https://www.benchchem.com/product/b143618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Infection & Treatment

Analysis

Host Cell Culture
(e.g., MT-4 cells)

Infect Cells with HIV-1

HIV-1 Virus Stock Rhuscholide A Dilutions

Add Rhuscholide A

Incubate

Microscopic Observation
(Syncytium Formation) p24 Antigen ELISA Cell Viability Assay

(e.g., MTT)

Determine EC50 and TI

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b143618?utm_src=pdf-body-img
https://www.benchchem.com/product/b143618?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Rhuscholide A: A Technical Guide on its Physical,
Chemical, and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143618#physical-and-chemical-properties-of-
rhuscholide-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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